Cas no 2172111-87-2 (1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172111-87-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6547285
• PubChem ID: 165530136
• Update Time: 2025-06-09

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid
• 1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1495266
• 2172111-87-2

• Inchi： 1S/C27H32N2O5/c1-18(12-13-24(30)28-17-27(25(31)32)14-6-7-15-27)29-26(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XGAOCOCCMYXPTF-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172111-87-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172111-87-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug discovery. Its unique properties, including the Fmoc-protected amino group and cyclopentane carboxylic acid moiety, make it a versatile building block for researchers aiming to develop novel therapeutic agents.

The growing demand for peptide-based therapeutics has propelled the search for advanced intermediates like 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in the synthesis of bioactive peptides and small-molecule inhibitors. Its CAS No. 2172111-87-2 is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its Fmoc-protection strategy, which is essential for solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection, enabling the stepwise assembly of complex peptides. This feature aligns with the current trend toward green chemistry and sustainable synthesis methods, as it minimizes side reactions and improves yield efficiency.

Researchers are particularly intrigued by the cyclopentane-1-carboxylic acid component, which contributes to the compound’s conformational rigidity. This structural attribute is highly sought after in the design of enzyme inhibitors and receptor modulators, as it enhances binding affinity and metabolic stability. The integration of such motifs in drug development is a hot topic in medicinal chemistry, often discussed in forums and publications.

Another notable application of CAS No. 2172111-87-2 is its role in the development of prodrugs and bioconjugates. The carboxylic acid functionality allows for facile conjugation with other molecules, making it a valuable tool for drug delivery optimization. This aligns with the increasing focus on precision medicine, where tailored therapeutics are designed to improve patient outcomes.

From a commercial perspective, the demand for high-purity 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid is on the rise, driven by the expansion of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are investing in scalable synthesis routes to meet the needs of academic and industrial researchers. The compound’s CAS registry number is often used as a unique identifier in procurement databases, underscoring its importance in the chemical supply chain.

In summary, 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172111-87-2) represents a critical intermediate in modern chemical research. Its applications span from peptide synthesis to drug design, reflecting its versatility and relevance in addressing contemporary challenges in healthcare and biotechnology. As scientific inquiry continues to advance, this compound is poised to remain at the forefront of innovation.